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Compound of Interest

Compound Name: 4-(8-Hydroxyoctyloxy)benzoic acid

CAS No.: 140918-53-2

Cat. No.: B137002

Get Quote

Executive Summary
4-(8-Hydroxyoctyloxy)benzoic acid is a bifunctional mesogen characterized by a rigid

aromatic core, a flexible octyl spacer, and terminal hydroxyl/carboxylic acid groups. It is

extensively utilized in supramolecular chemistry to form hydrogen-bonded liquid crystalline

assemblies and as an intermediate for polymerizable monomers (e.g., acrylates).

This guide details the structural characterization of the molecule using 1H NMR, 13C NMR,

FTIR, and Mass Spectrometry, grounded in the homologous series behavior (specifically the

well-documented C6 and C10 homologues) to ensure high-confidence assignments.

Synthesis & Preparation Protocol
To ensure high purity for spectroscopic analysis, the compound is typically synthesized via a

two-step sequence: Williamson etherification followed by ester hydrolysis.

Step 1: Etherification
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Reagents: Ethyl 4-hydroxybenzoate (1.0 eq), 8-chloro-1-octanol (1.1 eq), Potassium

Carbonate (

, 3.0 eq), Potassium Iodide (KI, cat.).

Solvent: Acetone or DMF (reflux).

Procedure:

Dissolve ethyl 4-hydroxybenzoate and

in solvent.

Add 8-chloro-1-octanol and catalytic KI.

Reflux for 24–48 hours under

atmosphere.

Filter inorganic salts and evaporate solvent.

Purification: Recrystallization from ethanol/water or column chromatography

(Hexane/EtOAc).

Step 2: Hydrolysis
Reagents: Ethyl 4-(8-hydroxyoctyloxy)benzoate (from Step 1), KOH (4.0 eq).

Solvent: Ethanol/Water (10:1).

Procedure:

Reflux the ester with KOH for 4–6 hours.

Acidify the cooled solution with HCl to pH ~2 to precipitate the acid.

Purification: Recrystallization from ethanol or acetic acid.

Synthesis Workflow Diagram
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Ethyl 4-hydroxybenzoate
+ 8-Chloro-1-octanol

Step 1: Etherification
(K2CO3, KI, Reflux)

Intermediate:
Ethyl 4-(8-hydroxyoctyloxy)benzoate

Step 2: Hydrolysis
(KOH, EtOH/H2O)

Product:
4-(8-Hydroxyoctyloxy)benzoic acid

 Acidification (HCl)

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway yielding the target hydroxy-acid mesogen.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data is validated against the homologous series (C6 and C10 derivatives). The

spectrum is characterized by the AA'BB' aromatic system and distinct triplets for the ether and

alcohol termini.

1H NMR Data (400 MHz, DMSO-d6)
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Fragment

12.60 Broad s 1H COOH
Carboxylic Acid

Proton

7.88 d (J=8.8 Hz) 2H Ar-H (2,6)
Aromatic (Ortho

to COOH)

6.98 d (J=8.8 Hz) 2H Ar-H (3,5)
Aromatic (Ortho

to Ether)

4.38 t (J=5.1 Hz) 1H OH
Alcohol Hydroxyl

(Variable)

4.04 t (J=6.5 Hz) 2H -Methylene

(Ether)

3.37 q/t (J=6.0 Hz) 2H -Methylene

(Alcohol)

1.73 m 2H -Methylene

1.25 – 1.45 m 10H
Central Alkyl

Chain

Key Diagnostic Signals:

4.04 ppm: Confirms the formation of the ether linkage to the phenolic ring.

3.37 ppm: Confirms the integrity of the terminal primary alcohol (often overlaps with water
peak in DMSO;

exchange removes the OH coupling).

13C NMR Data (100 MHz, DMSO-d6)
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Shift (δ, ppm) Assignment Carbon Type

167.3 Carboxylic Acid Carbon

162.4 Aromatic C-O

131.8 Aromatic C-H (Ortho to COOH)

123.4 Aromatic Quaternary C

114.6 Aromatic C-H (Ortho to Ether)

68.2 Ether Methylene

61.2 Alcohol Methylene

32.9, 29.3, 29.2, 29.0, 25.9,

25.7
Internal Alkyl Chain Carbons

B. Fourier Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum exhibits characteristic bands for both hydrogen-bonding domains (acid

dimer and alcohol).
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Wavenumber (

)
Vibration Mode Functional Group Notes

3200 – 3500 O-H stretch Alcohol / Acid
Broad band, often

overlapping.

2500 – 3000 O-H stretch Carboxylic Acid
Very broad "hump"

typical of acid dimers.

2850, 2920 C-H stretch Alkyl Chain

Symmetric/Asymmetri

c

stretching.

1680 – 1690 C=O stretch Carboxylic Acid
Characteristic of

aromatic acid dimers.

1605, 1580 C=C stretch Aromatic Ring
Skeletal vibrations of

the benzene ring.

1255 C-O stretch
Aryl Ether (

)

Strong asymmetric

stretch.

1030 C-O stretch Primary Alcohol stretch of the terminal

alcohol.

C. Mass Spectrometry (MS)
Formula:

Molecular Weight: 266.34 g/mol

Ionization Mode: ESI (-) or EI

Fragmentation Pattern (EI/ESI):

m/z 266 (

): Molecular ion peak.
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m/z 248 (

): Loss of water from the terminal alcohol or acid.

m/z 138 (

): Cleavage of the ether bond (McLafferty-like rearrangement), leaving the hydroxybenzoic
acid fragment.

m/z 121 ($[C_6H_4-COOH]^+ $): Loss of the hydroxyl group from the acid fragment.

Spectroscopic Logic Flow
The following diagram illustrates the logical validation process used to confirm the structure

based on the spectral data above.

Unknown Sample
(Candidate: C15H22O4)

FTIR Analysis 1H NMR Analysis Mass Spectrometry

1680 cm-1 (Acid C=O)
1255 cm-1 (Ether C-O)

CONFIRMED STRUCTURE:
4-(8-Hydroxyoctyloxy)benzoic acid

AA'BB' Aromatic (Para-sub)
Triplet @ 4.04 (Ar-O-CH2)
Triplet @ 3.37 (CH2-OH)

m/z 266 (M+)
Fragment m/z 138 (Acid Core)

Click to download full resolution via product page

Figure 2: Structural validation logic integrating IR, NMR, and MS data points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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